Cas no 2660253-93-8 ((3R,4S)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol)

• Product Name: (3R,4S)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol
• CAS No: 2660253-93-8
• MF: C₁₀H₁₅FN₄O
• MW: 226.25
• CID: 5096333
• PubChem ID: 90184060
• Update Time: 2025-10-31

(3R,4S)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-(4-amino-2-pyrimidinyl)-3-fluoro-3-methyl-, (3R,4S)-
• (3R,4S)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol
• F89474
• PS-18972
• (3R,4S)-1-(4-Aminopyrimidin-2-yl)-3-fluoro-3-methylpiperidin-4-ol
• 2660253-93-8
• SCHEMBL15749921

• Inchi： 1S/C10H15FN4O/c1-10(11)6-15(5-3-7(10)16)9-13-4-2-8(12)14-9/h2,4,7,16H,3,5-6H2,1H3,(H2,12,13,14)/t7-,10+/m0/s1
• InChI Key： VOQUXWJRSPKSKC-OIBJUYFYSA-N
• SMILES： N1(C2=NC=CC(N)=N2)CC[C@H](O)[C@@](F)(C)C1

Computed Properties

• Exact Mass: 226.12298928g/mol
• Monoisotopic Mass: 226.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.3Ų

Additional information on (3R,4S)-1-(4-aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol

Compound CAS No. 2660253-93-8: (3R,4S)-1-(4-Aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol

The compound with CAS No. 2660253-93-8, known as (3R,4S)-1-(4-Aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential biological activity. The molecule features a piperidine ring system with a fluorine atom and a methyl group at the 3-position, as well as an amino pyrimidine moiety attached at the 1-position. These structural elements are critical in determining its pharmacokinetic properties and therapeutic potential.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in compounds like (3R,4S)-1-(4-Aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol. The specific configuration of the stereocenters at positions 3 and 4 plays a pivotal role in its interaction with biological targets. Researchers have demonstrated that the (R,S) configuration enhances binding affinity to certain receptors, making it a promising candidate for the development of novel therapeutics.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. Key steps include the formation of the piperidine ring system and the subsequent introduction of the amino pyrimidine group. Advanced techniques such as asymmetric catalysis and stereo-selective reactions have been employed to ensure high yields and purity. These methods are essential for scaling up production while maintaining the integrity of the compound's structure.

One of the most exciting developments involving (3R,4S)-1-(4-Aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4-ol is its application in drug discovery programs targeting neurodegenerative diseases. Preclinical studies have shown that this compound exhibits potent anti-inflammatory properties and can modulate key signaling pathways involved in Alzheimer's disease. Its ability to cross the blood-brain barrier makes it particularly suitable for central nervous system applications.

Moreover, (3R,4S)-1-(4-Aminopyrimidin-2-yl)-3-fluoro-3-methyl-piperidin-4ol has been investigated for its potential in cancer therapy. Research indicates that it can inhibit the growth of various cancer cell lines by targeting specific kinases involved in cell proliferation and survival. These findings underscore its versatility as a lead compound for developing targeted therapies.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and metabolism profiles, which are critical for its efficacy as an oral medication. Studies using advanced analytical techniques such as LCMS have provided insights into its metabolic pathways and bioavailability. Understanding these parameters is essential for optimizing dosing regimens and ensuring patient compliance.

The structural uniqueness of (3R,4S)-1-(4-Aminopyrimidin-yli)-3-fluoro -methyl-piperidin -4 -oli also makes it a valuable tool for studying enzyme mechanisms and receptor interactions. Its ability to act as both a substrate and an inhibitor in certain biochemical pathways has provided researchers with valuable insights into cellular processes.

Looking ahead, ongoing research aims to further elucidate the mechanistic basis of (3R,4S)-1-(4-Aminopyrimidin-yli)-fluorometyl-piperidine -oli's biological effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials. The integration of computational modeling with experimental approaches is anticipated to refine its therapeutic profile and address any potential off-target effects.

In conclusion, (3R,4S)-1-(4-Aminopyrimidin-yli)-fluorometyl-piperidine -oli represents a significant advancement in medicinal chemistry due to its unique structure, stereochemical properties, and promising biological activity. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.